Cas no 1804878-92-9 (Methyl 2-chloromethyl-3-cyano-4-fluorophenylacetate)

• Product Name: Methyl 2-chloromethyl-3-cyano-4-fluorophenylacetate
• CAS No: 1804878-92-9
• MF: C₁₁H₉ClFNO₂
• MW: 241.646065473557
• CID: 4980755
• Update Time: 2025-10-28

Methyl 2-chloromethyl-3-cyano-4-fluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloromethyl-3-cyano-4-fluorophenylacetate

• Inchi： 1S/C11H9ClFNO2/c1-16-11(15)4-7-2-3-10(13)9(6-14)8(7)5-12/h2-3H,4-5H2,1H3
• InChI Key： OTZUMOHNPVSAME-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=C(C=CC=1CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 1.9
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-chloromethyl-3-cyano-4-fluorophenylacetate

Methyl 2-chloromethyl-3-cyano-4-fluorophenylacetate (CAS No. 1804878-92-9): An Overview

Methyl 2-chloromethyl-3-cyano-4-fluorophenylacetate (CAS No. 1804878-92-9) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its chloromethyl, cyano, and fluorophenyl functional groups, which contribute to its diverse chemical properties and potential applications.

The molecular formula of Methyl 2-chloromethyl-3-cyano-4-fluorophenylacetate is C₁₁H₉ClFNO₂, and its molecular weight is approximately 250.64 g/mol. The presence of the chloromethyl group enhances its reactivity, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals. The cyano group, known for its strong electron-withdrawing properties, imparts additional stability and reactivity to the molecule, while the fluorophenyl moiety confers unique biological activity and metabolic stability.

In recent years, Methyl 2-chloromethyl-3-cyano-4-fluorophenylacetate has been extensively studied for its potential as a building block in the development of novel drugs. One notable application is in the synthesis of cyano-substituted phenylacetic acid derivatives, which have shown promise in treating various diseases, including cancer and neurological disorders. The cyano group in these derivatives can be readily converted to other functional groups, such as amides or carboxylic acids, through well-established chemical transformations.

Research published in the Journal of Medicinal Chemistry highlights the use of Methyl 2-chloromethyl-3-cyano-4-fluorophenylacetate in the synthesis of potent inhibitors of specific enzymes involved in cancer progression. These inhibitors have demonstrated significant antiproliferative activity against various cancer cell lines, suggesting their potential as lead compounds for further drug development.

Beyond its applications in cancer research, Methyl 2-chloromethyl-3-cyano-4-fluorophenylacetate has also been explored for its role in the development of novel antiviral agents. Studies have shown that compounds derived from this intermediate exhibit broad-spectrum antiviral activity against several RNA viruses, including influenza and coronaviruses. The fluorophenyl group plays a crucial role in enhancing the binding affinity of these compounds to viral targets, thereby improving their therapeutic efficacy.

In addition to its pharmaceutical applications, Methyl 2-chloromethyl-3-cyano-4-fluorophenylacetate has found utility in the field of agrochemistry. Its unique chemical structure makes it an excellent precursor for the synthesis of herbicides and fungicides with improved selectivity and reduced environmental impact. Recent advancements in green chemistry have led to the development of more sustainable synthetic routes for this compound, further enhancing its appeal as a key intermediate in agrochemical formulations.

The synthesis of Methyl 2-chloromethyl-3-cyano-4-fluorophenylacetate typically involves a multi-step process that includes alkylation, cyanation, and esterification reactions. These steps are carefully optimized to ensure high yields and purity, making it suitable for large-scale production. The compound's stability under various reaction conditions and its ease of purification contribute to its widespread use in both academic and industrial settings.

In conclusion, Methyl 2-chloromethyl-3-cyano-4-fluorophenylacetate (CAS No. 1804878-92-9) is a highly versatile organic compound with significant potential in medicinal chemistry, pharmaceutical research, and agrochemistry. Its unique combination of functional groups makes it an attractive candidate for the development of novel drugs and agrochemicals with improved efficacy and reduced environmental impact. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern chemical science.